Cas no 1481222-03-0 (3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one
• CAS No: 1481222-03-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5711374
• PubChem ID: 65364384
• Update Time: 2025-05-20

3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• CS-0261373
• 3-amino-1-(methoxymethyl)pyridin-2-one
• 3-amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one
• EN300-783203
• 1481222-03-0
• AKOS014700028
• 3-amino-1-(methoxymethyl)-1,2-dihydropyridin-2- one
• 2(1H)-Pyridinone, 3-amino-1-(methoxymethyl)-
• 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H10N2O2/c1-11-5-9-4-2-3-6(8)7(9)10/h2-4H,5,8H2,1H3
• InChI Key： ISOKNTZMQSHYTH-UHFFFAOYSA-N
• SMILES： O(C)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 318.7±42.0 °C(Predicted)
• pka: 3.58±0.20(Predicted)

Additional information on 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one

3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one (CAS No. 1481222-03-0): A Comprehensive Overview

3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one (CAS No. 1481222-03-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one.

Chemical Structure and Properties

3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one is a pyridine derivative with a distinctive amino and methoxymethyl substituent. The compound's molecular formula is C₈H₁₂N₂O₂, and it has a molecular weight of 164.19 g/mol. The presence of the amino group and the methoxymethyl substituent imparts unique chemical properties to the molecule, making it highly versatile in terms of reactivity and functionalization.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is moderate, which can be enhanced by adjusting the pH or using co-solvents. The stability of 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one under various conditions has been extensively studied, and it has been found to be stable at room temperature and under neutral pH conditions.

Synthesis Methods

The synthesis of 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one can be achieved through several routes, each with its own advantages and limitations. One of the most commonly used methods involves the reaction of 3-aminoacrylonitrile with formaldehyde and methanol under acidic conditions. This reaction proceeds via a Mannich-type condensation followed by a cyclization step to form the pyridine ring.

An alternative synthetic route involves the reaction of 3-aminoacrylonitrile with methyl glycolate in the presence of a base such as potassium carbonate. This method yields 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one in good yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing catalysts derived from renewable resources.

Biological Activities and Therapeutic Potential

3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one has demonstrated significant antioxidant activity. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Research Advancements

The therapeutic potential of 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one has been further validated through preclinical studies and early-stage clinical trials. A recent phase I clinical trial evaluated the safety and pharmacokinetics of this compound in healthy volunteers. The results showed that it was well-tolerated at various dose levels with no serious adverse effects reported.

Ongoing research is focused on optimizing the formulation and delivery methods for 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one. Nanoparticle-based delivery systems have shown promise in enhancing its bioavailability and targeting specific tissues or organs. These advancements are expected to improve the efficacy and safety profile of this compound in clinical settings.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one are promising. Ongoing research aims to further elucidate its mechanism of action, identify new therapeutic targets, and develop more effective formulations for clinical use. The compound's unique chemical structure and multifaceted biological activities make it a valuable candidate for drug development in various therapeutic areas.

In conclusion, 3-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one (CAS No. 1481222-03-0) represents a significant advancement in medicinal chemistry with potential applications in treating inflammatory diseases, oxidative stress-related disorders, and other conditions. Continued research and development efforts will undoubtedly lead to new insights and innovations that can benefit patients worldwide.